Cas no 918866-99-6 (1,3,4-Tricosanetriol, 2-azido-, (2S,3S,4R)-)

1,3,4-Tricosanetriol, 2-azido-, (2S,3S,4R)- structure
918866-99-6 structure
Product Name:1,3,4-Tricosanetriol, 2-azido-, (2S,3S,4R)-
CAS No:918866-99-6
MF:C23H47N3O3
MW:413.637586832047
CID:769885
PubChem ID:71426252
Update Time:2025-04-19

1,3,4-Tricosanetriol, 2-azido-, (2S,3S,4R)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Tricosanetriol, 2-azido-, (2S,3S,4R)-
    • (2S,3S,4R)-2-azidotricosane-1,3,4-triol
    • DTXSID40845013
    • 918866-99-6
    • SCHEMBL13713189
    • Inchi: 1S/C23H47N3O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-22(28)23(29)21(20-27)25-26-24/h21-23,27-29H,2-20H2,1H3/t21-,22+,23-/m0/s1
    • InChI Key: VTEPLZXCWFUNLV-ZRBLBEILSA-N
    • SMILES: O[C@@H]([C@H]([C@H](CO)N=[N+]=[N-])O)CCCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 413.36174237g/mol
  • Monoisotopic Mass: 413.36174237g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 22
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.2
  • Topological Polar Surface Area: 75Ų
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